2-(2-Cyclobutyl-7-fluoro-1H-benzo[d]imidazol-1-yl)acetic acid

• IUPAC Name: 2-(2-cyclobutyl-7-fluorobenzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C13H13FN2O2/c14-9-5-2-6-10-12(9)16(7-11(17)18)13(15-10)8-3-1-4-8/h2,5-6,8H,1,3-4,7H2,(H,17,18)
• InChI Key: BOFRZOIFRMXYAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NC3=C(N2CC(=O)O)C(=CC=C3)F
• Molecular Formula: C13H13FN2O2
• DSSTOX Substance ID: DTXSID101209250
• Molecular Weight: 248.25 g/mol
• CAS RN: 1774898-65-5

Description

“2-(2-Cyclobutyl-7-fluoro-1H-benzo[d]imidazol-1-yl)acetic acid” is a chemical compound with the formula C13H13FN2O2. It is a substance produced by KISHIDA CHEMICAL CO., LTD.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazole ring, which is a five-membered heterocyclic moiety that contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. One of the nitrogen atoms bears a hydrogen atom, and the other is referred to as pyrrole-type nitrogen.

Physical And Chemical Properties Analysis

This compound is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molecular weight of 248.25.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Mokhtari Aliabad et al. (2016) describes the synthesis of imidazol-1-yl-acetic acid, highlighting its role as a precursor in the synthesis of medicines like zoledronic acid, used for diseases characterized by abnormal calcium metabolism (Mokhtari Aliabad et al., 2016).

Applications in Coordination Chemistry

• Gan and Tang (2011) explored the synthesis and characterization of polymeric triphenyltin and cyclotetrameric tricyclohexyltin 2-(1H-imidazol-1-yl)acetates. These compounds showed different coordination modes, which could have implications in the field of coordination chemistry (Gan & Tang, 2011).

Biological and Pharmaceutical Research

• Desai, Patel, and Patel (2016) developed a method for preparing S-1H-benzo[d]imidazol-2-yl 2hydrazinylethanethioate, which was used for synthesizing derivatives with potential biological activity against various strains of bacteria and fungi (Desai, Patel, & Patel, 2016).
• Al-kazweeny et al. (2021) conducted a study on derivatives of 2-Mercaptobenzimidazole (2-MBI), which showed significant antimicrobial activity. This research signifies the potential of similar compounds in antimicrobial applications (Al-kazweeny et al., 2021).

Material Science and Sensing Applications

• Rui-j (2013) synthesized a compound related to 2-(2-(1H-benzo[d]imidazol-2-yl)-4-hydroxyphenyl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid, which showed promising selectivity for Co2+ ions, indicating potential use as a fluorescent chemical sensor (Rui-j, 2013).

Safety and Hazards

In case of inhalation, skin contact, eye contact, or ingestion, appropriate first aid measures should be taken, including removing the person to fresh air, rinsing the skin or eyes with water, and seeking medical advice if necessary. The compound should be kept away from heat, sparks, open flames, and hot surfaces.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include this compound, have a broad range of biological activities and can interact with various targets .

Mode of Action

Imidazole-containing compounds are known to interact with their targets in various ways, leading to a range of biological activities .

Biochemical Pathways

Imidazole-containing compounds are known to influence various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

It is known that the polar nature of the imidazole ring can improve the pharmacokinetic parameters of imidazole-containing compounds, helping to overcome the solubility problems of poorly soluble drug entities .

Result of Action

Imidazole-containing compounds are known to have a broad range of biological activities, suggesting that they can have various molecular and cellular effects .